Cas no 158846-22-1 (Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-)

Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- structure
158846-22-1 structure
Product Name:Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
CAS No:158846-22-1
MF:C14H11NO3
MW:241.242043733597
CID:226120
Update Time:2024-01-26

Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
    • IPO 3006
    • Phenol, 4-[(1,3-benzodioxol-5-ylimino)methyl]-
    • Inchi: 1S/C14H11NO3/c16-12-4-1-10(2-5-12)8-15-11-3-6-13-14(7-11)18-9-17-13/h1-8,16H,9H2
    • InChI Key: SWDZHKKFSTUQMQ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C=NC2=CC=C3OCOC3=C2)C=C1

Computed Properties

  • Exact Mass: 241.07393

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 451.8±45.0 °C(Predicted)
  • PSA: 51.05
  • pka: 8.88±0.30(Predicted)
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